Cas no 2804018-33-3 (Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate)

• Product Name: Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate
• CAS No: 2804018-33-3
• MF: C₁₉H₂₆BNO₄
• MW: 343.225045681
• CID: 5765032
• Update Time: 2025-11-07

Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate

• Inchi： 1S/C19H26BNO4/c1-8-23-17(22)16-12(2)21(7)15-10-9-13(11-14(15)16)20-24-18(3,4)19(5,6)25-20/h9-11H,8H2,1-7H3
• InChI Key： QOWWBSYVTVWZCB-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)C(C(OCC)=O)=C1C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.7±40.0 °C(Predicted)

Additional information on Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate

Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate (CAS No. 2804018-33-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate, identified by its CAS number 2804018-33-3, represents a significant compound in the realm of pharmaceutical chemistry. This boronic ester derivative has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of complex bioactive molecules. The compound's structural framework, featuring a substituted indole core linked to a boronate functionality, makes it particularly valuable for applications in cross-coupling reactions, which are fundamental to constructing intricate organic architectures.

The< strong>1H-indole moiety in the molecule contributes to its pharmacological relevance by providing a scaffold that is frequently encountered in natural products and drug candidates. Indole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of two methyl groups at the 1 and 2 positions of the indole ring enhances the lipophilicity of the compound, potentially improving its membrane permeability—a critical factor in drug absorption and distribution.

The< strong>4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group attached to the 5-position of the indole ring serves as an effective handle for palladium-catalyzed cross-coupling reactions. This boronic ester functionality is particularly useful in Suzuki-Miyaura couplings, allowing for the introduction of aryl or heteroaryl groups at the 5-position of the indole ring. Such modifications are frequently employed to diversify the chemical space of drug candidates and optimize their pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. The indole scaffold is particularly relevant in this context due to its presence in several bioactive natural products and synthetic drugs used for treating conditions such as depression and Parkinson's disease. The< strong>Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate derivative has emerged as a versatile building block for designing next-generation neuroactive compounds.

The pharmaceutical industry has increasingly leveraged boronic esters like< strong>4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl due to their stability under various reaction conditions and their compatibility with transition metal catalysis. These attributes facilitate efficient synthetic routes to complex molecules while maintaining high yields and purity. The use of such boronic esters has been instrumental in accelerating drug discovery pipelines by enabling rapid diversification of molecular structures.

Advances in synthetic methodologies have further highlighted the importance of< strong>Ethyl 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate. For instance， recent studies have demonstrated its utility in constructing polycyclic frameworks through sequential cross-coupling reactions. Such strategies are essential for generating highly complex molecules that mimic natural product structures or exhibit unique biological activities. The ability to precisely modify the indole core using palladium-catalyzed reactions has opened new avenues for medicinal chemists seeking to develop innovative therapeutics.

The< strong>CAS No. 2804018-33-3 identifier ensures unambiguous recognition and classification of this compound within scientific literature and patent databases. This standardized nomenclature is critical for ensuring consistency across different research groups and industries. As computational chemistry tools become more sophisticated， researchers are increasingly relying on precise chemical identifiers like CAS numbers to streamline database searches and enhance collaboration.

In conclusion， Ethyl 1，2-dimethyl－5－(4，4，5，5-tetramethyl－1，3，2-dioxaborolan－2－yI)-lH-indole－3-carboxylate (CAS No. 2804018－33－3) stands out as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features， combining a pharmacologically relevant indole scaffold with a versatile boronic ester functionality， make it an indispensable tool for medicinal chemists。 As research continues to uncover new therapeutic targets and synthetic strategies， compounds like this will undoubtedly play a central role in shaping the future of drug discovery。